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Compound of Interest

Compound Name: Diethyl (nitromethyl)phosphonate

CAS No.: 53753-37-0

Cat. No.: B3053432

Get Quote

An In-Depth Technical Guide to the Safety Profile of Diethyl Nitromethanephosphonate

This document provides a comprehensive safety and handling guide for Diethyl

Nitromethanephosphonate, synthesized for an audience of researchers, scientists, and drug

development professionals. Given that a specific, official Safety Data Sheet (SDS) for this

compound is not readily available in public databases, this guide has been constructed through

a composite analysis of its core functional moieties: the diethyl phosphonate group and the

nitromethane group. The safety protocols and toxicological assessments are therefore derived

from established data for structurally analogous compounds and general chemical principles.

This approach necessitates a conservative stance, treating the compound with a high degree

of caution until empirical data becomes available.

Compound Identification and Hazard Assessment
Framework
Diethyl nitromethanephosphonate is an organophosphorus compound containing a nitro group.

Its precise physicochemical and toxicological properties have not been thoroughly investigated.

Therefore, a rigorous risk assessment is mandatory before any handling.
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The following workflow diagram illustrates the essential logic for approaching work with a

compound that has limited safety data.

Diagram 1: Risk Assessment Workflow for Compounds with Limited Data
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Caption: Risk Assessment for Diethyl Nitromethanephosphonate.

Synthesized Hazard Identification
The overall hazard profile is extrapolated from related phosphonates and nitroalkanes.

GHS Classification (Predicted):

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Acute Aquatic Toxicity: Category 3

Combustible Liquid (Potential)

Signal Word: Warning

Predicted Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[3]

H402: Harmful to aquatic life.

Analysis of Moieties:

Diethyl Phosphonate Group: Compounds like diethyl ethylphosphonate and diethyl

methylphosphonate are known to be skin, eye, and respiratory irritants.[1][3][4] There is

also a danger of cumulative health effects with repeated or long-term exposure.[4]
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Nitromethane Group: Nitroalkanes can be thermally unstable and may decompose

violently, especially in the presence of contaminants or at elevated temperatures. While

this is a greater concern for simpler nitroalkanes, it is a potential hazard that must be

considered. Their decomposition can release toxic nitrogen oxides.

First-Aid Measures
Immediate action is critical in case of exposure. The following decision tree outlines the

appropriate first-aid response.

Diagram 2: First-Aid Decision Tree for Exposure Events

Diagram 2: First-Aid Decision Tree for Exposure Events

Diagram 2: First-Aid Decision Tree for Exposure Events

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately.

Immediately remove all
contaminated clothing.

Immediately flush eyes with running
water for at least 15 minutes,

holding eyelids open.

DO NOT induce vomiting.
Rinse mouth with water.

If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.

Keep warm and at rest.

Seek Immediate
Medical Attention

Flush skin with plenty of soap
and water for at least 15 minutes.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Never give anything by mouth to an
unconscious person.
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Caption: First-Aid Response to Exposure.

General Advice: In all cases of exposure, seek immediate medical attention and provide the

attending physician with as much information as possible about the compound.[2][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[4][6] A water spray can be used to cool containers.

Specific Hazards: The compound is combustible. Upon heating, it may form explosive

mixtures with air. Hazardous decomposition products include toxic oxides of phosphorus

(POx), nitrogen oxides (NOx), and carbon oxides (CO, CO2).[1]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

Accidental Release Measures
A structured response to a spill is critical to prevent exposure and environmental

contamination. All spills should be treated as a moderate hazard.[4]
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Diagram 3: Spill Response Protocol

1. Evacuate & Alert
Immediately alert others in the area.

Move to a safe, upwind location.

2. Don Full PPE
- Chemical splash goggles & face shield

- Nitrile or Butyl rubber gloves (double-gloved)
- Chemical-resistant apron/lab coat

3. Control Ignition Sources
Remove all sources of heat, sparks,

and open flames from the area.

4. Contain the Spill
Use inert, non-combustible absorbent

material (e.g., sand, vermiculite) to
dike the spill and prevent spreading.

5. Absorb & Collect
Carefully cover the spill with absorbent material.

Allow it to fully absorb.

6. Place in Waste Container
Scoop the absorbed material into a labeled,

sealable hazardous waste container.

7. Decontaminate Area
Clean the spill area thoroughly with a suitable

solvent followed by soap and water.

8. Dispose of Waste
Dispose of all contaminated materials
(including PPE) as hazardous waste

according to institutional and local regulations.
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Caption: Step-by-Step Spill Cleanup Workflow.
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Handling, Storage, and Personal Protection
Safe Handling Protocol

Pre-Work: Read and understand this guide and the lab-specific SOP. Ensure an eyewash

station and safety shower are accessible and functional.[7]

Engineering Controls: All work must be conducted in a certified chemical fume hood to avoid

inhalation of vapors or mists.[7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling, even if gloves were worn.[8]

Process Controls: Avoid generating aerosols or mists. Keep the container tightly closed when

not in use.[7]

Storage Requirements
Conditions: Store in a dry, cool, and well-ventilated place.[2][7] Keep containers tightly

closed.

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and sources of heat

or ignition.[2][9]

Container: Use the original, tightly sealed container.

Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale & Specifications

Eye/Face
Chemical safety goggles and

face shield

Protects against splashes and

vapors. Must comply with

EN166 or OSHA 29 CFR

1910.133 standards.[7][10]

Hand Nitrile or Butyl rubber gloves

Provides a barrier against skin

contact. Double-gloving is

recommended. Breakthrough

times for this specific chemical

are unknown; therefore, gloves

should be replaced

immediately upon known

contact.[10][11]

Body

Flame-retardant laboratory

coat and chemical-resistant

apron

Prevents contamination of

personal clothing and provides

an additional barrier against

splashes.[4][12]

Respiratory
NIOSH-approved respirator

with organic vapor cartridges

Not typically required when

work is performed within a

certified fume hood. It should

be available for emergency

situations like a large spill.[10]

Physical, Chemical, and Toxicological Properties
Physical and Chemical Properties (Estimated)
Data for the target compound is unavailable. The table below presents data for related

compounds to provide an estimated profile.
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Property
Diethyl
Ethylphosphonate

Diethyl Phthalate
Predicted: Diethyl
Nitromethanephos
phonate

Appearance Colorless liquid[1]
Colorless, oily

liquid[13]

Likely a colorless to

pale yellow liquid

Boiling Point ~198 °C[1] 298 - 299 °C

Expected to be high;

precise value

unknown

Density ~1.025 g/cm³ 1.12 g/mL
Likely > 1.0 g/mL

(denser than water)

Solubility
Slightly water

soluble[9]

Fairly soluble in water

(1.08 g/L)[13]

Likely slightly soluble

in water; soluble in

organic solvents

Stability and Reactivity
Reactivity: The presence of the nitro group suggests a potential for energetic decomposition

under strong heating.

Chemical Stability: The compound is expected to be stable under standard ambient

conditions.

Conditions to Avoid: High temperatures, heat, sparks, open flames, and contact with

incompatible materials.[2][7]

Incompatible Materials: Strong oxidizing agents, strong bases.[2]

Hazardous Decomposition Products: Combustion will produce oxides of carbon, nitrogen,

and phosphorus.[1]

Toxicological Information (Inferred)
The toxicological properties of diethyl nitromethanephosphonate have not been fully

investigated.[1] The following is based on data from analogous compounds.
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Acute Toxicity: Likely harmful if swallowed or inhaled, based on the general toxicity of

substituted phosphonates.[4]

Skin and Eye Irritation: Expected to be a skin and eye irritant.[2][3][4]

Sensitization: No data available.

Chronic Effects: Repeated or long-term exposure may produce cumulative health effects.[4]

The liver is a primary target organ for some related phosphonates and phthalates.[14]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.

Disposal Considerations
All waste containing diethyl nitromethanephosphonate must be treated as hazardous.

Liquid Waste: Collect in a dedicated, sealed, and properly labeled container.

Solid Waste: Contaminated items (gloves, paper towels, etc.) must be collected in a

separate, labeled hazardous waste container.[10]

Disposal Protocol: Contact your institution's Environmental Health and Safety (EHS)

department for disposal. Do not dispose of down the drain. Follow all local, state, and federal

regulations.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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